Cas no 52670-94-7 ((+-)-4-Megastigmen-3,9-dion)
(+-)-4-Megastigmen-3,9-dion structure
Product Name:(+-)-4-Megastigmen-3,9-dion
CAS No:52670-94-7
MF:C13H20O2
MW:208.296704292297
CID:2035205
Update Time:2025-03-25
(+-)-4-Megastigmen-3,9-dion Chemical and Physical Properties
Names and Identifiers
-
- (+-)-4-Megastigmen-3,9-dion
- (6R)-4-megastigmen-3,9-dione
- 3-oxodihydro-alpha-ionone
- 4-(2,6,6-Trimethyl-4-oxocyclohex-2-enyl)butan-2-one
- 4-Megastigmen-3,9-dion
- 4-megastigmen-3,9-dione
- 4-megastigmene-3,9-dione
- (-)-7,8-Dihydro-alpha-ionone
- 2-Cyclohexen-1-one, 3,5,5-trimethyl-4-(3-oxobutyl)-, (4R)-
-
- Inchi: 1S/C13H20O2/c1-9-7-11(15)8-13(3,4)12(9)6-5-10(2)14/h7,12H,5-6,8H2,1-4H3
- InChI Key: GSTVTHMQXVKNQF-UHFFFAOYSA-N
- SMILES: CC(CCC1C(C)(C)CC(=O)C=C1C)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- XLogP3: 2.015
Experimental Properties
- Density: 0.945±0.06 g/cm3(Predicted)
- Boiling Point: 307.3±21.0 °C(Predicted)
(+-)-4-Megastigmen-3,9-dion Related Literature
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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